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(ISOPENTANE) 98

CAS No.: 13351-96-7

Cat. No.: B1171970

Get Quote

Executive Summary: The Dual-Hazard of Deuterated
Isopentane
Audience: Senior Researchers, Lab Managers, and HSE Officers.

Handling 2-Methylbutane-d12 (Isopentane-d12) requires a shift in mindset. You are managing

two distinct risks simultaneously:

Safety Risk: An extremely volatile, flammable narcotic (Flash point < -51°C, Boiling point

~28°C).

Asset Risk: A high-value deuterated solvent where evaporative loss equals significant

financial loss.

Standard "lab safety" is insufficient. This guide integrates Loss Prevention with Personal

Protection, ensuring that the containment measures protecting the scientist also preserve the
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isotopic integrity and volume of the solvent.

Critical Hazard Profile
Before selecting PPE, understand the physical mechanism of the hazard.

Property Value Operational Implication

Boiling Point 27.8°C (82°F)

CRITICAL: The liquid will boil

upon contact with a warm

glove or if left in an open

vessel at ambient lab

temperature. This creates

rapid pressure buildup in septa

vials.

Flash Point < -51°C

Vapor can ignite from distant

static discharge.[1] Standard

synthetic lab coats are a

severe melting hazard.

Vapor Density ~2.5 (Air = 1)

Vapors sink and pool. Do not

rely on ceiling ventilation;

bench-level extraction (fume

hood) is mandatory.

Static Potential High

The liquid is non-conductive

and generates charge during

pouring/syringing. Grounding

is required.[2][3]

PPE Selection Matrix (The "Barrier Strategy")
Do not rely on standard "blue nitrile" gloves for prolonged contact. Isopentane is a light

hydrocarbon that permeates thin nitrile rapidly.

A. Dermal Protection (Hand & Body)
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PPE Component Recommendation Technical Rationale

Primary Glove (Splash)
Double-gloved Nitrile (min 4

mil)

Breakthrough: < 10 mins.[4]

Acceptable only for incidental

splash if changed immediately.

The inner glove provides a

buffer while doffing the outer

glove.

Primary Glove (Immersion)
Viton® or PVA (Polyvinyl

Alcohol)

Breakthrough: > 480 mins.[4]

[5] PVA is excellent for organic

solvents but dissolves in water.

Viton is the gold standard for

hydrocarbons.

Spill Response Glove Silver Shield / 4H® (Laminate)

Breakthrough: > 4 hr.[5][6]

Essential for cleaning up spills

> 10mL. Poor dexterity, so

wear nitrile over these for grip.

Body Protection
Flame-Resistant (FR) Lab

Coat (Nomex/Cotton blend)

MANDATORY. 100%

Polyester/Synthetic coats must

be banned. If a flash fire

occurs, synthetics melt into the

skin. FR cotton carbonizes,

creating a shield.

Eye Protection
Chemical Splash Goggles

(Indirect Vent)

Safety glasses are insufficient

due to the boiling risk. If the

vial sprays (flash evaporation),

goggles seal the eyes from

vapor and liquid.[7]

B. Respiratory Protection[1][2][3][10][11][12][13]
Primary: Chemical Fume Hood (Face velocity 80–100 fpm). Work at least 6 inches inside the

sash.
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Secondary (Spill/No Hood): Full-face respirator with AX Filter (Low-boiling organic

compounds). Note: Standard Organic Vapor (Black) cartridges have short service lives for

low-boiling solvents.

C. PPE Decision Logic Diagram

Task Assessment

Volume > 10mL OR
Duration > 5 mins?

High Splash/Spray Risk?

Yes

Standard Protocol:
1. FR Lab Coat

2. Safety Glasses
3. Double Nitrile Gloves

(Change outer immediately on contact)

No

Low

High Integrity Protocol:
1. FR Lab Coat

2. Splash Goggles
3. Viton or Silver Shield Gloves

4. Grounding Strap

High (Pressurized Vial)

Click to download full resolution via product page

Caption: Decision logic for selecting glove and eye protection based on exposure duration and

volume.

Operational Protocol: The "Cold-Trap" Transfer
Objective: Transfer Isopentane-d12 without losing mass to evaporation or exposing the user.

The "Thermodynamic Control" Method
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Because the boiling point (28°C) is near room temperature, you cannot treat this like water or

DMSO. You must suppress the vapor pressure thermally.

Pre-Cooling (Essential):

Place the sealed Isopentane-d12 vial in a -20°C freezer or an ice bath for 10 minutes

before opening.

Why? This drops the internal pressure, preventing the "geyser effect" when the septum is

pierced.

Equip PPE:

Don FR coat, splash goggles, and double nitrile gloves. Check that a grounding strap is

available if pouring.

Venting (If using Syringe):

Insert a small gauge needle (e.g., 25G) connected to an inert gas line (Nitrogen/Argon)

with a bleed valve.

Why? To replace the withdrawn liquid volume with inert gas, preventing a vacuum that

could implode the septum or suck in atmospheric moisture (ruining the deuteration).

Transfer:

Withdraw liquid slowly. Rapid withdrawal creates cavitation bubbles (boiling).

Transfer immediately to the pre-cooled receiving vessel.

Sealing:

Parafilm is not compatible (isopentane dissolves it). Use Teflon tape or a fresh septum cap

immediately.

Workflow Visualization
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1. Thermal Suppression
(Cool Vial to 0°C)

2. Pressure Equalization
(Insert N2 Vent)

 Reduces Vapor Pressure 3. Aspiration
(Slow Draw to prevent boiling)

 Prevents Vacuum 4. Transfer & Seal
(Teflon - No Parafilm)

 Minimizes Loss

Click to download full resolution via product page

Caption: Step-by-step workflow to minimize evaporative loss and exposure during transfer.

Emergency Response & Disposal
Spill Response (< 50 mL)

Evacuate: Alert immediate neighbors.

Ventilate: Maximize fume hood airflow.

PPE Upgrade: Switch to Silver Shield/Laminate gloves. Nitrile will degrade and expose skin

to defatting agents.

Absorb: Use non-combustible absorbent pads (vermiculite or proprietary solvent pads). Do

not use paper towels (increases surface area for flash fire).

Disposal: Place absorbent in a sealed container labeled "Flammable Debris."

Waste Disposal
Segregation: Do not mix with oxidizers (peroxides, nitric acid).[8]

Labeling: Clearly mark as "Halogenated" or "Non-Halogenated" based on local rules

(Isopentane is non-halogenated, but d12 is an isotope; usually treated as standard non-

halogenated solvent waste unless mixed with other species).

Container: Use HDPE or glass. Avoid LDPE (swelling risk).

References
Occupational Safety and Health Administration (OSHA).Organic Solvents & PPE Guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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